N-(4-hydroxy-3,5-dimethylphenyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-(4-hydroxy-3,5-dimethylphenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C15H17NO3S/c1-10-4-6-14(7-5-10)20(18,19)16-13-8-11(2)15(17)12(3)9-13/h4-9,16-17H,1-3H3
• InChI Key: PQMIIIRMPVUYPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C(=C2)C)O)C
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(4-Hydroxy-3,5-dimethylphenyl)-4-methylbenzenesulfonamide, particularly those involving aminobenzenesulfonamide structures, showcases the development of novel cyclic compounds. These advancements have facilitated the discovery of sulfonamide or sultam-based functional molecules, highlighting the versatility of aminobenzenesulfonamide derivatives in organic syntheses and the pharmaceutical industry (Kaneda, 2020).

Molecular Structure Analysis

The structural analysis of related compounds, such as 4,4-dimethyl phytosterols, has elucidated their significance in disease prevention and interaction with the endogenous cannabinoid system (ECS). This insight underlines the importance of molecular structure in determining the bioactivity and therapeutic potential of these compounds (Zhang et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving hydroxybenzoic acid derivatives, which are structurally related to the compound of interest, have demonstrated a wide range of biological activities. These activities include anti-inflammatory, antibacterial, and anti-tumor properties, showcasing the chemical versatility and potential therapeutic applications of these derivatives (Hussein et al., 2023).

Physical Properties Analysis

While specific studies directly analyzing the physical properties of this compound were not found, research on related compounds provides insight into how structural elements can influence physical characteristics, such as solubility, stability, and reactivity.

Chemical Properties Analysis

Investigations into the chemical properties of related compounds, like 4-hydroxycoumarin, have revealed their potential in organic synthesis and their applications based on photochemical properties. These studies indicate the broader chemical utility and the importance of understanding the fundamental chemical properties that govern the behavior and application potential of these compounds (Yoda et al., 2019).